Cas no 1246829-07-1 ((S)-2-Tert-butoxycarbonylamino-3-[4-(2,3-dimethyl-pyridin-4-yl)-phenyl]-propionic acid methyl ester)

• Product Name: (S)-2-Tert-butoxycarbonylamino-3-[4-(2,3-dimethyl-pyridin-4-yl)-phenyl]-propionic acid methyl ester
• CAS No: 1246829-07-1
• MF: C₂₂H₂₈N₂O₄
• MW: 384.468726158142
• CID: 4691062
• Update Time: 2025-06-07

(S)-2-Tert-butoxycarbonylamino-3-[4-(2,3-dimethyl-pyridin-4-yl)-phenyl]-propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl (s)-2-((tert-butoxycarbonyl)amino)-3-(4-(2,3-dimethylpyridin-4-yl)phenyl)propanoate
• MCSRCZOMLYENHO-IBGZPJMESA-N
• (S)-2-tert-butoxycarbonylamino-3-[4-(2,3-dimethyl-pyridin-4-yl)-phenyl]-propionic acid methyl ester
• (S)-2-Tert-butoxycarbonylamino-3-[4-(2,3-dimethyl-pyridin-4-yl)-phenyl]-propionic acid methyl ester

• InChI Key： MCSRCZOMLYENHO-IBGZPJMESA-N
• SMILES： O(C(N[C@H](C(=O)OC)CC1C=CC(=CC=1)C1C=CN=C(C)C=1C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 523
• Topological Polar Surface Area: 77.5

Additional information on (S)-2-Tert-butoxycarbonylamino-3-[4-(2,3-dimethyl-pyridin-4-yl)-phenyl]-propionic acid methyl ester

Compound Introduction: (S)-2-Tert-butoxycarbonylamino-3-[4-(2,3-dimethyl-pyridin-4-yl)-phenyl]-propionic acid methyl ester (CAS No. 1246829-07-1)

The compound (S)-2-Tert-butoxycarbonylamino-3-[4-(2,3-dimethyl-pyridin-4-yl)-phenyl]-propionic acid methyl ester, identified by its CAS number 1246829-07-1, represents a significant advancement in the field of pharmaceutical chemistry. This chiral amino acid derivative is synthesized through a meticulous process that ensures high enantiomeric purity, making it a valuable intermediate in the development of novel therapeutic agents.

In recent years, the demand for enantiomerically pure compounds has surged due to their enhanced pharmacological activity and reduced side effects. The tert-butoxycarbonyl (Boc) protecting group in the molecule plays a crucial role in facilitating selective reactions while maintaining the integrity of the amino group. This protective strategy is particularly useful in multi-step synthetic pathways where precise control over functional group transformations is essential.

The core structure of this compound features a propionic acid backbone substituted with a Boc-protected amino group and a phenyl ring appended at the third carbon position. The phenyl ring is further modified with a 2,3-dimethyl-pyridin-4-yl moiety, which introduces steric and electronic effects that can influence the compound's biological activity. This particular substitution pattern has been extensively studied for its potential in modulating enzyme inhibition and receptor binding interactions.

Recent research has highlighted the significance of pyridine-based pharmacophores in drug design. The 2,3-dimethyl-pyridin-4-yl group not only enhances the lipophilicity of the molecule but also contributes to its solubility profile, making it suitable for various formulation applications. Additionally, the presence of this moiety has been linked to improved metabolic stability, a critical factor in drug development.

The synthesis of (S)-2-Tert-butoxycarbonylamino-3-[4-(2,3-dimethyl-pyridin-4-yl)-phenyl]-propionic acid methyl ester involves a series of well-established organic reactions, including stereoselective reduction and protection-deprotection strategies. Advanced techniques such as asymmetric hydrogenation have been employed to ensure high enantiomeric excess, which is crucial for achieving optimal pharmacological outcomes.

In vitro studies have demonstrated that derivatives of this compound exhibit promising activity against various biological targets. For instance, modifications at the phenyl ring have shown potent inhibitory effects on enzymes involved in inflammatory pathways. This aligns with current trends in drug discovery, where targeting inflammation is a key strategy for treating chronic diseases.

The Boc protecting group not only safeguards the amino function during synthetic manipulations but also allows for subsequent derivatization into other pharmacologically relevant structures. This flexibility makes it an attractive building block for medicinal chemists seeking to develop novel molecules with tailored properties.

The use of computational methods has further accelerated the design and optimization process for this class of compounds. Molecular modeling studies have provided insights into how different substituents influence the conformational dynamics and binding affinity of the molecule. These insights are invaluable for guiding synthetic modifications aimed at improving drug-like characteristics.

One notable application of this compound is in the development of protease inhibitors, which are widely used in treating conditions such as HIV/AIDS and cancer. The specific arrangement of atoms in (S)-2-Tert-butoxycarbonylamino-3-[4-(2,3-dimethyl-pyridin-4-yl)-phenyl]-propionic acid methyl ester allows it to interact selectively with target proteases, thereby modulating their activity and alleviating disease symptoms.

Future research directions may explore additional derivatization strategies to enhance the therapeutic potential of this compound. For example, introducing heterocyclic rings or other functional groups could lead to new analogs with improved efficacy or reduced toxicity. Such explorations are driven by the ongoing quest to develop more effective and safer treatments for human diseases.

The compound's structural features also make it a suitable candidate for exploring prodrug strategies. By designing prodrugs that release active metabolites under physiological conditions, it may be possible to achieve better bioavailability and targeted delivery. This approach has gained significant traction in recent years as part of efforts to overcome challenges associated with oral drug administration.

In conclusion, (S)-2-Tert-butoxycarbonylamino-3-[4-(2,3-dimethyl-pyridin-4-yl)-phenyl]-propionic acid methyl ester (CAS No. 1246829-07-1) exemplifies the innovative spirit of modern pharmaceutical chemistry. Its unique structural attributes and versatile reactivity positions it as a cornerstone intermediate in drug discovery efforts aimed at addressing unmet medical needs.